4-Chlorothieno[3,2-d]pyrimidine-6-carboxamide

• IUPAC Name: 4-chlorothieno[3,2-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C7H4ClN3OS/c8-6-5-3(10-2-11-6)1-4(13-5)7(9)12/h1-2H,(H2,9,12)
• InChI Key: UGHXFHLQVJRWID-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C1N=CN=C2Cl)C(=O)N
• Molecular Formula: C7H4ClN3OS
• Molecular Weight: 213.65 g/mol

Description

4-Chlorothieno[3,2-d]pyrimidine-6-carboxamide is a compound with the molecular weight of 213.65. It is a solid substance stored under an inert atmosphere at 2-8°C. The IUPAC name for this compound is 4-chlorothieno[3,2-d]pyrimidine-6-carboxamide.

Synthesis Analysis

The synthesis of 4-Chlorothieno[3,2-d]pyrimidine-6-carboxamide has been achieved with 1-methyl-pyrrolidin-2-one and N-ethyl-N,N-diisopropylamine at 100°C for 2 hours, yielding a 54% product. Another method involved the use of N-ethyl-N,N-diisopropylamine in acetonitrile at 60°C for 18 hours, which resulted in a 77% yield.

Molecular Structure Analysis

The InChI code for 4-Chlorothieno[3,2-d]pyrimidine-6-carboxamide is 1S/C7H4ClN3OS/c8-6-5-3(10-2-11-6)1-4(13-5)7(9)12/h1-2H,(H2,9,12).

Chemical Reactions Analysis

Pyrimidines, including 4-Chlorothieno[3,2-d]pyrimidine-6-carboxamide, are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Physical And Chemical Properties Analysis

4-Chlorothieno[3,2-d]pyrimidine-6-carboxamide is a solid substance stored under an inert atmosphere at 2-8°C. It has a molecular weight of 213.65. The compound has a high GI absorption and is a CYP1A2 inhibitor.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis of Derivatives : A method for synthesizing new 4-(phenylamino)thieno[3,2-d]pyrimidine derivatives using 4-chlorothieno[3,2-d]pyrimidine has been developed, highlighting its utility in producing compounds with medicinal and biological activities (Song, 2007).

• Novel Synthesis Approaches : New synthetic strategies for 4-chlorothieno[3,2-d]pyrimidine have been described, offering more efficient and safer methods compared to traditional approaches (Dejiao, 2011).

Biological and Medicinal Applications

• Antifungal Activities : 4-Chlorothieno[2,3-d]pyrimidines have shown antifungal activity against various fungal strains, indicating their potential as antifungal agents (Konno et al., 1989).

• Antimicrobial Properties : Derivatives of 4-chlorothieno[2,3-d]pyrimidines exhibited promising antibacterial and antifungal activities, suggesting their use in treating microbial infections (Kanawade et al., 2013).

• Anticancer Potential : Thieno[3,2-d]pyrimidine derivatives containing a piperazine unit, derived from 4-chlorothieno[3,2-d]pyrimidine, were explored as potential anticancer agents, emphasizing their role in cancer therapy (Min, 2012).

• Selective Folate Receptor Inhibitors : Some thieno[2,3-d]pyrimidine derivatives have been identified as potent inhibitors for high-affinity folate receptors, offering a pathway for targeted cancer therapy (Deng et al., 2009).

Safety And Hazards

This compound is classified as dangerous with hazard statements H301-H311-H331. It may cause skin irritation and may be harmful if absorbed through the skin. Ingestion may cause irritation of the digestive tract and may be harmful if swallowed. Inhalation may cause respiratory tract irritation and may be harmful if inhaled.